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Compound of Interest

Compound Name: Clevidipine-d7

Cat. No.: B12421993

An In-Depth Technical Guide to Clevidipine-d7 For Researchers, Scientists, and Drug
Development Professionals

Introduction

Clevidipine-d7 is the deuterated analog of Clevidipine, a third-generation dihydropyridine
calcium channel blocker.[1][2][3] Due to its isotopic labeling, Clevidipine-d7 serves as an ideal
internal standard for the quantification of Clevidipine in biological samples using mass
spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or
Liquid Chromatography-Mass Spectrometry (LC-MS).[4][5] This guide provides a
comprehensive overview of the chemical structure, properties, and applications of Clevidipine-
d7, with a focus on its role in analytical methodologies.

Chemical Structure and Physicochemical Properties

Clevidipine-d7 is structurally identical to Clevidipine, with the exception of seven deuterium
atoms replacing seven hydrogen atoms on the butoxycarbonylmethyl group. This isotopic
substitution results in a higher molecular weight, allowing for its differentiation from the non-
labeled compound in mass spectrometry.

Table 1: Physicochemical Properties of Clevidipine-d7
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Property Value Reference

4-(2,3-dichlorophenyl)-1,4-
dihydro-2,6-dimethyl-3,5-

Formal Name pyridinedicarboxylic acid, 3- [415]
methyl 5-[(1-oxobutoxy-
d7)methyl] ester

CAS Number 2747918-66-5 [4][5]

Molecular Formula C21H16CIl2D7NOs [41[5]

Molecular Weight 463.4 g/mol [41[6]

Synonyms rac-Clevidipine-d7 [4][5]

) >99% deuterated forms (d1-

Purity [41[5]

d7)
N Soluble in DMSO and

Solubility [41[5]
Methanol

Appearance White to off-white solid [7]

Storage 2°Cto 8°C [6]

Mechanism of Action of Clevidipine

As the pharmacological activity resides in the parent compound, this section details the
mechanism of action of Clevidipine. Clevidipine is a highly vasoselective L-type calcium
channel antagonist.[7][8] It functions by inhibiting the influx of extracellular calcium ions through
L-type calcium channels in vascular smooth muscle cells.[1][2] This inhibition leads to the
relaxation of the smooth muscle, resulting in arterial vasodilation and a subsequent reduction in
systemic vascular resistance and blood pressure.[1][9] Clevidipine primarily acts on arterioles
and has minimal effect on venous capacitance vessels.[7][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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